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Compound of Interest

Compound Name: Flunixin-d3

Cat. No.: B023592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flunixin-d3 is the deuterated stable isotope-labeled internal standard for Flunixin, a non-

steroidal anti-inflammatory drug (NSAID) widely used in veterinary medicine. Accurate

quantification of Flunixin in biological matrices is crucial for pharmacokinetic, toxicokinetic, and

residue analysis studies. The use of a stable isotope-labeled internal standard like Flunixin-d3
is the gold standard for mass spectrometry-based bioanalytical methods, as it corrects for

variability during sample preparation and analysis, ensuring data accuracy and precision.

This document provides a detailed protocol for the preparation of Flunixin-d3 standard

solutions, including stock and working solutions, intended for use in analytical methods such as

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties
A summary of the key physicochemical properties of Flunixin-d3 is presented in Table 1.
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Property Value

Formal Name

2-[[2-(methyl-d3)-3-

(trifluoromethyl)phenyl]amino]-3-

pyridinecarboxylic acid

CAS Number 1015856-60-6[1]

Molecular Formula C₁₄H₈D₃F₃N₂O₂[1]

Formula Weight 299.3 g/mol [1]

Purity ≥99% deuterated forms (d₁-d₃)[1]

Appearance A solid[1]

Solubility Soluble in DMSO[1], Acetonitrile[2][3]

Experimental Protocol
This protocol describes the preparation of a primary stock solution and subsequent working

solutions of Flunixin-d3.

Materials and Equipment:

Flunixin-d3 (solid)

Acetonitrile (LC-MS grade)

Dimethyl sulfoxide (DMSO, optional for initial solubilization)

Analytical balance (readable to 0.01 mg)

Class A volumetric flasks (e.g., 1 mL, 10 mL)

Calibrated pipettes

Vortex mixer

Sonicator
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Amber glass vials with screw caps

Safety Precautions:

Handle Flunixin-d3 in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol 1: Preparation of Flunixin-d3 Stock Solution
(100 µg/mL)

Weighing: Accurately weigh 1 mg of Flunixin-d3 solid using an analytical balance.

Dissolution: Transfer the weighed solid into a 10 mL Class A volumetric flask.

Solvent Addition: Add approximately 7 mL of acetonitrile to the volumetric flask.

Homogenization: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer

for a short duration or sonicate for a few minutes to ensure complete dissolution.

Final Volume Adjustment: Once the solid is completely dissolved and the solution has

returned to room temperature, add acetonitrile to bring the final volume to the 10 mL mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution into a labeled amber glass vial. Store at -20°C in the

dark. This solution is stable for up to one month[2][3]. For long-term storage, the solid form is

stable for at least 4 years at -20°C[1].

Protocol 2: Preparation of Flunixin-d3 Working Solution
(0.4 µg/mL)
Working standard solutions are prepared by diluting the stock solution to the desired

concentration for spiking into analytical samples.
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Calculation: Use the formula C₁V₁ = C₂V₂ to determine the volume of the stock solution

needed.

C₁ = Concentration of the stock solution (100 µg/mL)

V₁ = Volume of the stock solution to be taken

C₂ = Desired concentration of the working solution (0.4 µg/mL)

V₂ = Desired final volume of the working solution (e.g., 10 mL)

Calculation Example: (100 µg/mL) * V₁ = (0.4 µg/mL) * (10 mL) V₁ = 0.04 mL or 40 µL

Preparation: a. Pipette 40 µL of the 100 µg/mL Flunixin-d3 stock solution into a 10 mL Class

A volumetric flask. b. Dilute to the mark with acetonitrile. c. Cap the flask and mix thoroughly

by inverting.

Storage: Transfer the working solution to a labeled amber vial and store at -20°C in the dark

until use[2][3]. It is recommended to prepare fresh working solutions regularly.

Quantitative Data Summary
The following table summarizes the quantitative data for the preparation of Flunixin-d3
standard solutions.

Solution Analyte
Concentr
ation

Solvent
Final
Volume

Storage
Temperat
ure

Stability

Stock

Solution
Flunixin-d3 100 µg/mL Acetonitrile 10 mL -20°C

1 month[2]

[3]

Working

Solution
Flunixin-d3 0.4 µg/mL Acetonitrile 10 mL -20°C

Prepare

fresh

Experimental Workflow
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The following diagram illustrates the workflow for the preparation of Flunixin-d3 standard

solutions.

Workflow for Flunixin-d3 Standard Solution Preparation

Stock Solution Preparation

Working Solution Preparation

1. Weigh 1 mg of
Flunixin-d3 solid

2. Dissolve in Acetonitrile

3. Adjust volume to 10 mL

4. Homogenize Solution

5. Store at -20°C
(100 µg/mL)

6. Pipette 40 µL of
Stock Solution

Use Stock for Dilution

7. Dilute with Acetonitrile

8. Adjust volume to 10 mL

9. Homogenize Solution

10. Store at -20°C
(0.4 µg/mL)
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Click to download full resolution via product page

Caption: Workflow for preparing Flunixin-d3 standard solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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